N,N'-[1,4-phenylenebis(methylene)]bis(2,2-dimethylpropanamide)

• IUPAC Name: N-[[4-[(2,2-dimethylpropanoylamino)methyl]phenyl]methyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C18H28N2O2/c1-17(2,3)15(21)19-11-13-7-9-14(10-8-13)12-20-16(22)18(4,5)6/h7-10H,11-12H2,1-6H3,(H,19,21)(H,20,22)
• InChI Key: YHETZROKNVLGMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC1=CC=C(C=C1)CNC(=O)C(C)(C)C
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

N,N'-[1,4-phenylenebis(methylene)]bis(2,2-dimethylpropanamide), commonly known as DMAPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMAPA is a tertiary amide that is widely used in organic synthesis as a catalyst and a ligand. It has a wide range of applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Mechanism of Action

DMAPA acts as a catalyst in various chemical reactions by facilitating the formation of reactive intermediates. It also acts as a ligand in metal-based drugs by coordinating with metal ions. The mechanism of action of DMAPA as an antitumor agent is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division.
Biochemical and Physiological Effects:
DMAPA has been shown to exhibit low toxicity and good biocompatibility, making it a promising candidate for biomedical applications. It has been shown to have minimal effects on the liver, kidney, and other vital organs. DMAPA has also been shown to have good solubility in water, making it suitable for use in aqueous environments.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DMAPA in lab experiments is its ability to catalyze reactions efficiently. It is also relatively inexpensive and easy to synthesize. However, DMAPA has some limitations, including its sensitivity to moisture and air, which can affect its reactivity. It is also hygroscopic, which can make it difficult to handle in some situations.

Future Directions

There are several potential future directions for the use of DMAPA in scientific research. One area of interest is the development of new metal-based drugs that incorporate DMAPA as a ligand. Another area of interest is the synthesis of new bioactive compounds using DMAPA as a catalyst. Additionally, DMAPA could be used in the development of new materials with unique properties. Overall, DMAPA has significant potential for use in various fields of scientific research.

Synthesis Methods

The synthesis of DMAPA can be achieved through various methods, including the reaction of N,N-dimethylpropionamide with paraformaldehyde in the presence of a strong acid catalyst. Another method involves the reaction of N,N-dimethylpropionamide with paraformaldehyde in the presence of a strong base catalyst. The resulting product is purified through recrystallization or chromatography.

Scientific Research Applications

DMAPA has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor, antimicrobial, and anti-inflammatory activities. DMAPA has been used to synthesize various bioactive compounds, including antitumor agents, antibiotics, and anti-inflammatory drugs. It has also been used as a ligand in the design of metal-based drugs.